N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-14-7-6-10(16)8-12(14)18-15(19)9-21-13-5-3-2-4-11(13)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: YRZNMTRUQVJYEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide, also known as Aceclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation in conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. The chemical structure of Aceclofenac is similar to other NSAIDs such as diclofenac and ibuprofen.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide works by inhibiting the activity of COX-2 enzymes, which reduces the production of inflammatory prostaglandins. This leads to a reduction in pain, inflammation, and fever. N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide also has antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been shown to reduce pain and inflammation in conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. It has also been shown to reduce fever and improve joint mobility. N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide is rapidly absorbed into the bloodstream and has a half-life of approximately 4 hours. It is metabolized in the liver and excreted in the urine.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has several advantages for lab experiments, including its selectivity for COX-2 inhibition, its rapid absorption and metabolism, and its well-established safety profile. However, N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide also has limitations, including its potential for gastrointestinal side effects and its potential for interactions with other drugs.

Future Directions

Future research on N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide could focus on its potential for use in combination with other drugs for the treatment of pain and inflammation. Additionally, research could explore the potential for N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide to be used in the treatment of other conditions, such as cancer and neurodegenerative diseases. Further studies could also investigate the long-term safety and efficacy of N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide.

Synthesis Methods

N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide can be synthesized by the reaction of 2-(2-chlorophenoxy)acetic acid with 5-chloro-2-methoxyaniline in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified and crystallized to obtain N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory prostaglandins. N-(5-chloro-2-methoxyphenyl)-2-(2-chlorophenoxy)acetamide is a selective COX-2 inhibitor, which means it targets the COX-2 enzyme without affecting the COX-1 enzyme, which is responsible for the production of protective prostaglandins in the stomach lining.